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Compound of Interest

Compound Name: 5-Chlorovaleronitrile

Cat. No.: B1664646 Get Quote

5-Chlorovaleronitrile, with the chemical formula Cl(CH₂)₄CN, is a versatile bifunctional

organic compound that holds significant value as an intermediate in the synthesis of a wide

array of more complex molecules.[1] Its structure, containing both an alkyl chloride and a nitrile

functional group, imparts a dual reactivity profile that is highly sought after in the fields of

medicinal chemistry and materials science. This guide, intended for researchers and drug

development professionals, provides a detailed exploration of the electronic landscape of 5-
chlorovaleronitrile, identifying its key electrophilic and nucleophilic centers and elucidating the

reaction mechanisms that govern its synthetic transformations. Understanding this reactivity is

paramount for its strategic application in the synthesis of high-value compounds, including

pharmaceuticals like the anti-thrombotic drug cilostazol and various antimicrobial agents.[2][3]

Molecular Structure and Electronic Properties
The reactivity of 5-chlorovaleronitrile is a direct consequence of its electronic structure. The

molecule consists of a five-carbon chain, terminated at one end by a chlorine atom and at the

other by a nitrile group (-C≡N).[4][5] The presence of highly electronegative chlorine and

nitrogen atoms creates distinct regions of high and low electron density, defining the molecule's

electrophilic and nucleophilic sites.

Inductive Effect of Chlorine: The chlorine atom is significantly more electronegative than

carbon. This disparity causes a strong inductive effect, where the chlorine atom withdraws

electron density from the adjacent carbon atom (C-5). This creates a permanent dipole in the
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C-Cl bond, leaving C-5 electron-deficient and thus susceptible to attack by electron-rich

species.[6]

Polarity of the Nitrile Group: The nitrile group consists of a carbon atom triple-bonded to a

nitrogen atom. Nitrogen is more electronegative than carbon, leading to a strong polarization

of the triple bond. The carbon atom of the nitrile group (C-1) is electron-deficient

(electrophilic), while the nitrogen atom possesses a lone pair of electrons, making it an

electron-rich (nucleophilic) center.[6]

These electronic features are visualized in the diagram below, which highlights the key reactive

sites within the molecule.

Reactants:
5-Chlorovaleronitrile + Nucleophile (Nu⁻)

Transition State
[Nu---C---Cl]⁻

Nucleophilic Attack
Backside approach

Products:
Nu-(CH₂)₄-CN + Cl⁻

Bond Formation & Fission
C-Cl bond breaks as C-Nu bond forms

Nitrile + H₃O⁺
Protonated Nitrile

[R-C≡NH]⁺
Protonation Attack by H₂O Tautomerization Amide Intermediate

R-C(=O)NH₂
Hydrolysis Carboxylic Acid

R-COOH + NH₄⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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